Cas no 6931-48-2 ( )

• Product Name: &nbsp
• CAS No: 6931-48-2
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 973431
• PubChem ID: 297221
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• hexahydro-3H-1,4-methanocyclopenta[c]furan-3-one
• 6931-48-2
• NSC-168039
• DTXSID10304905
• NSC168039
•  

• Inchi： 1S/C8H10O2/c9-8-7-4-1-2-5(7)6(3-4)10-8/h4-7H,1-3H2
• InChI Key： MSJOVMFAHQXWPI-UHFFFAOYSA-N
• SMILES： O1C(C2C3CCC2C1C3)=O

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones